Cas no 1421508-78-2 (ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate)

• Product Name: ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate
• CAS No: 1421508-78-2
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 5406364
• Update Time: 2025-06-09

ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-[(5-cyano-2-pyridinyl)oxy]-γ-oxo-1-piperidinebutanoate
• ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate

• Inchi： 1S/C17H21N3O4/c1-2-23-17(22)6-5-16(21)20-9-7-14(8-10-20)24-15-4-3-13(11-18)12-19-15/h3-4,12,14H,2,5-10H2,1H3
• InChI Key： GKDNUZHNVXKSEQ-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC(OCC)=O)CCC(OC2=NC=C(C#N)C=C2)CC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.0±50.0 °C(Predicted)
• pka: 0.33±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate

Introduction to Ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate (CAS No. 1421508-78-2)

Ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate, a compound with the chemical identifier CAS No. 1421508-78-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate incorporates a piperidine ring linked to a pyridine moiety, which is further modified by an ester group and a cyano substituent. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of the 5-cyanopyridin-2-yl group introduces a high degree of reactivity, making the compound suitable for various chemical transformations. These transformations can be tailored to produce derivatives with enhanced pharmacological properties, thereby expanding its utility in therapeutic applications.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The piperidine scaffold in ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate is particularly noteworthy, as it has been shown to interact with numerous biological targets. This interaction potential has led to its investigation as a lead compound in the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

One of the most exciting aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The ester group present in its structure can be readily modified through various chemical reactions, such as hydrolysis or transesterification, allowing for the creation of new derivatives with tailored properties. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The pharmacological profile of ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate has been the subject of several preliminary studies. These studies have revealed that the compound exhibits moderate affinity for certain receptors and enzymes, suggesting its potential as a pharmacological modulator. However, further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in vivo.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how it interacts with biological targets at the atomic level. These predictions have guided experimental efforts and have helped to identify key structural features that contribute to its pharmacological activity. By integrating experimental data with computational insights, researchers have been able to gain a more comprehensive understanding of the compound's properties.

The field of drug discovery is constantly evolving, and new methodologies are being developed to accelerate the process of identifying lead compounds like ethyl 4-{4-[(5-cyanopyridin-2-yl)oxy]piperidin-1-yl}-4-oxobutanoate. High-throughput screening (HTS) techniques have enabled researchers to rapidly test thousands of compounds for their biological activity. Additionally, advances in synthetic chemistry have made it possible to produce complex molecules more efficiently than ever before. These technological advancements are expected to further enhance the development pipeline for this class of compounds.

In conclusion, ethyl 4-{4-[5-cyanopyridin-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy]]oxy]piperylindiyi)-isopropylethenoate, with CAS No. 1421508-78⁻₂, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in the development of next-generation therapeutics.